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Audience: Researchers, scientists, and drug development professionals.

Introduction: Triphenyltin benzoate is an organotin compound that has garnered interest for its
potential biological activities, including antibacterial and antifungal properties.[1][2][3] This
document provides a detailed protocol for the synthesis of triphenyltin benzoate from the
reaction of triphenyltin chloride with silver benzoate. The provided methodology is based on
established literature procedures, offering a reproducible workflow for laboratory synthesis.[1]

Chemical Reaction

The synthesis involves a salt metathesis reaction where the chloride in triphenyltin chloride is
replaced by the benzoate group from silver benzoate, leading to the formation of triphenyltin
benzoate and a precipitate of silver chloride.

(CeHs)3SnCl + CeHsCOOAg — (CeHs)3sSNOOCCsHs + AgCI(s)

Experimental Protocols

This section details the step-by-step procedures for the preparation of the silver benzoate
precursor and the subsequent synthesis of triphenyltin benzoate.
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Protocol 1: Preparation of Silver Benzoate

This protocol describes the synthesis of silver benzoate from sodium benzoate and silver
nitrate.

Materials:

 Silver nitrate (AgNO3)

e Sodium benzoate (C7HsNaO2)

» Deionized water

o Stirring apparatus

 Filtration apparatus

e Drying oven

Procedure:

e Prepare a solution of silver nitrate (17 mmol, 2.89 g) in 10 ml of deionized water.

e Prepare a separate solution of sodium benzoate (17 mmol, 2.4 g) in 10 ml of deionized
water.

o Add the silver nitrate solution to the sodium benzoate solution with continuous stirring.

« Stir the resulting mixture at room temperature for 2 hours in the dark to facilitate the
precipitation of silver benzoate.

o Collect the white precipitate by filtration.
» Dry the collected solid to obtain silver benzoate.
Protocol 2: Synthesis of Triphenyltin Benzoate

This protocol outlines the reaction between triphenyltin chloride and the prepared silver
benzoate.
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Materials:

 Silver benzoate (C7HsAgO2)

o Triphenyltin chloride ((CeHs)3SnCl)
e Chloroform (CHCIs)

o Conical flask

e Aluminum foil

e Stirring apparatus

« Filtration apparatus

» Rotary evaporator

e Recrystallization solvent (Chloroform)
Procedure:

 In a conical flask, combine silver benzoate (10 mmol, 2.4 g) and triphenyltin chloride (10
mmol, 4.04 g) in 150 ml of chloroform.[1]

e Cover the flask with aluminum foil to protect the reaction from light.

 Stir the mixture for 48 hours in the dark at room temperature.[1]

» After the reaction is complete, a precipitate of silver chloride (AgCl) will have formed.
« Filter the mixture to remove the AgCI precipitate.[1]

o Evaporate the solvent from the clear filtrate using a rotary evaporator to obtain the crude
solid product.[1]

 Purify the solid by recrystallization from chloroform to yield triphenyltin benzoate.[1]
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Data Presentation

The following tables summarize the quantitative data associated with the synthesis of silver
benzoate and triphenyltin benzoate.

Table 1. Synthesis of Silver Benzoate

Molar Mass ( Amount .
Reactant Mass (g) Yield (%)
g/mol ) (mmol)
Silver Nitrate 169.87 17 2.89 85
Sodium
144.11 17 2.4
Benzoate
Product
Silver Benzoate 228.98 - 3.25

Table 2: Synthesis of Triphenyltin Benzoate

Molar Mass ( Amount .
Reactant Mass (g) Yield (%)
g/mol ) (mmol)
Silver Benzoate 228.98 10 24 90
Triphenyltin
. 385.46 10 4.04
Chloride
Product
Triphenyltin
pheny 4711 - 4.44
Benzoate

Table 3: Characterization Data for Triphenyltin Benzoate
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Property Value

Melting Point 79-80 °C[1]

Rf value* 0.48[1]

Elemental Analysis (Calculated) C, 63.73%; H, 4.28%; Sn, 25.19%][1]
Elemental Analysis (Found) C, 63.63%; H, 4.34%; Sn, 25.11%][1]

*TLC solvent system: benzene-chloroform-methanol (10:9:0.5)[1]

Visualizations

The following diagrams illustrate the logical flow of the synthesis and the experimental

workflow.
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Reactants

Triphenyltin Chloride Silver Benzoate
((CeHs)sSnCl) (CeHsCOOAQ)

+ +

Products
v v

Triphenyltin Benzoate <—_r Silver Chloride

((CeHs5)3SNOOCCsHs) (AgClI)
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Dissolve Triphenyltin Chloride
and Silver Benzoate in Chloroform

'

Stir for 48h in the dark

:

Filter to remove AgCI precipitate

:

Evaporate solvent

:

Recrystallize from Chloroform

Triphenyltin Benzoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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